Cas no 2138231-15-7 (2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde)

• Product Name: 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde
• CAS No: 2138231-15-7
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 5810155
• PubChem ID: 165451388
• Update Time: 2025-06-20

2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-738905
• 2138231-15-7
• 2,5-dimethyl-4-(pyridin-3-yl)benzaldehyde
• 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde

• Inchi： 1S/C14H13NO/c1-10-7-14(11(2)6-13(10)9-16)12-4-3-5-15-8-12/h3-9H,1-2H3
• InChI Key： CWBIQNQNYGXOEB-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C2C=NC=CC=2)C=C1C

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Additional information on 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde

Introduction to 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) and Its Emerging Applications in Chemical Biology

2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138231-15-7, is a structurally intriguing aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a benzaldehyde core substituted with dimethyl groups at the 2- and 5-positions and a pyridinyl group at the 4-position, exhibits a unique combination of chemical properties that make it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) imparts distinct electronic and steric characteristics, which are highly relevant for its biological activity. The presence of the aldehyde functional group (CHO) at the para position relative to the pyridinyl moiety enhances its reactivity, making it a potential precursor for further derivatization into more complex pharmacophores. Additionally, the dimethyl substituents at the ortho and meta positions contribute to steric hindrance, influencing both solubility and binding affinity in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes as they serve as key intermediates in the synthesis of various bioactive molecules. 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) has been investigated for its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Preliminary studies suggest that this compound may interact with specific enzymes and receptors, thereby influencing cellular signaling cascades.

One of the most compelling aspects of 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel derivatives with enhanced bioactivity and improved pharmacokinetic profiles. For instance, modifications of the pyridinyl group or introduction of additional functional moieties have led to compounds with promising therapeutic effects in preclinical models.

The synthesis of 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) typically involves multi-step organic transformations starting from commercially available precursors such as pyridine derivatives and appropriate aromatic aldehydes. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity levels essential for pharmaceutical applications.

From a computational chemistry perspective, the electronic properties of 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) have been thoroughly analyzed using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its interaction with biological targets by predicting binding affinities and identifying key hydrogen bonding or hydrophobic interactions.

The role of 2,5-Dimethyl-4-(pyridin-3-yl)benzaldehyde (CAS No. 2138231-15-7) in material science is also noteworthy. Its aromatic structure and functional groups make it suitable for designing organic semiconductors or ligands for metal complexes used in catalysis. Recent advancements in polymer chemistry have demonstrated its utility in creating novel materials with tailored electronic properties.

As research continues to uncover new applications for 2,5-Dimethyl-4-(pyridin-3-y]benzaldehyde (CAS No. 2138231 - 15 - 7), collaborations between academia and industry are expected to accelerate its translation into clinical trials and commercial products. The compound’s unique structural features offer a rich foundation for innovation across multiple disciplines, reinforcing its significance as a key chemical entity in modern science.